Cas no 77658-38-9 (Kaur-16-en-18-oic acid,9-hydroxy-, (4a)-(9CI))

Kaur-16-en-18-oic acid,9-hydroxy-, (4a)-(9CI) Properties

Names and Identifiers

• Kaur-16-en-18-oic acid,9-hydroxy-, (4a)-(9CI)
• Pterokaurene L3
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-18-oic acid deriv.
• 9b-Hydroxy-ent-kaur-16-en-oic acid
• Pterokaurane L3
• 9beta-Hydroxy-ent-kaur-16-en-oic acid
• [ "Pterokaurane L3" ]
• 77658-38-9
• (1S,4S,5R,9R,10S,13R)-10-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• AKOS040762241
• (1S,4S,5R,9R,10S,13R)-10-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecane-5-carboxylic acid
• B0005-453389
• +Expand

• InChIKey： BRFDKSWARKFUGQ-QMMMGPOBSA-N
• Inchi： InChI=1S/C11H21NO5/c1-11(2,3)17-10(16)12-8(9(14)15)6-4-5-7-13/h8,13H,4-7H2,1-3H3,(H,12,16)(H,14,15)/t8-/m0/s1
• SMILES： CC1(CCCC2(C1CCC34C2(CCC(C3)C(=C)C4)O)C)C(=O)O

Computed Properties

• Exact Mass: 318.21900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 4.15500
• PSA: 57.53000
• Boiling Point: 421.7±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 208.8±27.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3